3-[(2-Methylbutyl)amino]propane-1-sulfonic acid

• CAS No.: 819862-86-7
• Molecular Formula: C8H19NO3S
• Molecular Weight: 209.31 g/mol
• IUPAC Name: 3-(2-methylbutylamino)propane-1-sulfonic acid
• InChI: InChI=1S/C8H19NO3S/c1-3-8(2)7-9-5-4-6-13(10,11)12/h8-9H,3-7H2,1-2H3,(H,10,11,12)
• InChI Key: CZDRGRUWRYHMHH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCCCS(=O)(=O)O

Description

3-[(2-Methylbutyl)amino]propane-1-sulfonic acid is a useful research compound. Its molecular formula is C8H19NO3S and its molecular weight is 209.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of (+/−)-2-methylbutylamine (10 g, 115 mmol) in tetrahydrofuran (80 mL) was slowly added a solution of 1,3-propane sultone (13.5 g, 109 mmol) in THF (20 mL). The mixture was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid material was collected by filtration, washed with acetone (2×30 mL). The solid was suspended 95% Acetone/EtOH (200 mL). The suspension was stirred at room temperature for 5 minutes. The solid product was collected by filtration, and dried in a vacuum oven (50° C.), to afford compound DS (17.6 g, 78%). 1H NMR (D2O, 500 MHz) δ ppm 3.07 (t, 2H, J=7.8 Hz), 2.93 (m, 3H), 2.76 (m, 1H), 2.01 (m, 2H), 1.67 (m, 1H), 1.30 (m, 1H), 1.09 (m, 1H), 0.81 (d, 3H, J=6.8 Hz), 0.77 (t, 3H, J=6.8 Hz). 13C NMR (D2O, 125 MHz) δ ppm 53.48, 48.13, 46.92, 31.96, 26.38, 21.29, 16.11, 10.19. ES-MS 210 (M+1).